Cas no 81988-88-7 (Ramoplanin A2)

• Product Name: Ramoplanin A2
• CAS No: 81988-88-7
• MF: C₁₁₉H₁₅₄ClN₂₁O₄₀
• MW: 2554.06579065323
• CID: 2653793
• PubChem ID: 16129628
• Update Time: 2025-10-31

Ramoplanin A2 Chemical and Physical Properties

Names and Identifiers

• I9BJ0BR28X
• Ramoplanin A2
• RAMOPLANIN A2 (MAIN COMPONENT)
• C12008
• CHEBI:29670
• ANTIBIOTIC A-16686A2
• 81988-88-7
• RAMOPLANIN A 1, 1-(N2-((2Z,4E)-7-METHYL-1-OXO-2,4-OCTADIEN-1-YL)-L-ASPARAGINE)-
• UNII-I9BJ0BR28X
• RAMOPLANIN A2 [MI]
• Ramoplanin A 1 (peptide moiety), 1-(N(sup 2)-(7-methyl-1-oxo-2,4-octadienyl)-L-asparagine)-11-(L-2-(4-((2-O-alpha-D-mannopyranosyl-alpha-D-mannopyranosyl)oxy)phenyl)glycine)-,(Z,Z)-

• Inchi： 1S/C119H154ClN21O40/c1-54(2)17-11-9-14-22-82(153)127-77(50-81(123)152)107(166)141-93-99(101(124)160)180-117(176)92(66-33-44-78(151)72(120)49-66)140-102(161)56(5)126-105(164)75(47-55(3)4)128-83(154)51-125-108(167)87(61-23-34-67(147)35-24-61)136-111(170)86(59(8)146)134-113(172)89(65-31-42-71(43-32-65)177-119-100(97(158)95(156)80(53-143)179-119)181-118-98(159)96(157)94(155)79(52-142)178-118)135-104(163)73(20-15-45-121)129-106(165)76(48-60-18-12-10-13-19-60)131-109(168)84(57(6)144)133-114(173)90(63-27-38-69(149)39-28-63)138-115(174)91(64-29-40-70(150)41-30-64)137-110(169)85(58(7)145)132-103(162)74(21-16-46-122)130-112(171)88(139-116(93)175)62-25-36-68(148)37-26-62/h9-14,18-19,22-44,49,54-59,73-77,79-80,84-100,118-119,142-151,155-159H,15-17,20-21,45-48,50-53,121-122H2,1-8H3,(H2,123,152)(H2,124,160)(H,125,167)(H,126,164)(H,127,153)(H,128,154)(H,129,165)(H,130,171)(H,131,168)(H,132,162)(H,133,173)(H,134,172)(H,135,163)(H,136,170)(H,137,169)(H,138,174)(H,139,175)(H,140,161)(H,141,166)/b11-9+,22-14-/t56-,57+,58-,59-,73-,74-,75+,76+,77+,79-,80-,84+,85-,86-,87+,88-,89-,90-,91+,92+,93+,94-,95-,96+,97+,98+,99+,100+,118-,119+/m1/s1
• InChI Key： KGZHFKDNSAEOJX-GEYAIQKCSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1C(=O)O[C@H](C(N)=O)[C@@H](C(N[C@H](C2C=CC(=CC=2)O)C(N[C@@H](C(N[C@H]([C@@H](C)O)C(N[C@@H](C2C=CC(=CC=2)O)C(N[C@H](C2C=CC(=CC=2)O)C(N[C@@H]([C@H](C)O)C(N[C@@H](CC2C=CC=CC=2)C(N[C@H](CCCN)C(N[C@@H](C(N[C@@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C)C(N1)=O)=O)CC(C)C)=O)=O)C1C=CC(=CC=1)O)=O)[C@@H](C)O)=O)C1C=CC(=CC=1)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)=O)=O)=O)=O)=O)=O)CCCN)=O)=O)NC([C@H](CC(N)=O)NC(/C=C\C=C\CC(C)C)=O)=O)O

Computed Properties

• Exact Mass: 2553.0384013g/mol
• Monoisotopic Mass: 2552.0350465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 36
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 181
• Rotatable Bond Count: 35
• Complexity: 5640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1000
• XLogP3: -0.1

Additional information on Ramoplanin A2

Ramoplanin A2 and Its Significance in Modern Medicinal Chemistry

Ramoplanin A2, identified by its CAS number 81988-88-7, is a naturally occurring macrolide compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the ansamycin class of antibiotics, which are known for their broad-spectrum antimicrobial properties. The structural complexity of Ramoplanin A2 makes it a subject of intense research, particularly in the development of novel therapeutic agents.

The chemical structure of Ramoplanin A2 (CAS no. 81988-88-7) consists of a 19-membered macrolactone ring adorned with various functional groups, including hydroxyl, methoxy, and acetyl moieties. These structural elements contribute to its high molecular weight and intricate stereochemistry, which are critical factors in determining its biological efficacy. The compound's macrolactone core is flanked by side chains that exhibit significant variability, making it a versatile scaffold for chemical modifications and derivatization.

In recent years, the study of Ramoplanin A2 has been further propelled by advancements in synthetic chemistry and bioinformatics. Researchers have been exploring methods to optimize the production and purification of this compound, as well as to develop strategies for its structural modification. One notable area of research has focused on the semi-synthetic modification of Ramoplanin A2 to enhance its pharmacological properties while minimizing potential side effects.

The antimicrobial activity of Ramoplanin A2 (CAS no. 81988-88-7) has been extensively studied, particularly against Gram-positive bacteria. This activity is attributed to its ability to inhibit bacterial cell wall synthesis by binding to the bacterial cell membrane, thereby disrupting essential cellular processes. Recent studies have highlighted the compound's potential in treating multidrug-resistant bacterial infections, a growing concern in global healthcare.

Beyond its antimicrobial properties, Ramoplanin A2 has also shown promise in other therapeutic areas. For instance, preclinical research suggests that it may have anti-inflammatory and immunomodulatory effects, making it a candidate for treating chronic inflammatory diseases. Additionally, the unique structural features of this compound have sparked interest in its potential applications in drug delivery systems and nanomedicine.

The synthesis of Ramoplanin A2 (CAS no. 81988-88-7) remains a challenging task due to its complex structure. However, recent breakthroughs in enzymatic catalysis and biocatalysis have provided new avenues for more efficient production methods. These advancements not only improve the yield and purity of the compound but also reduce the environmental impact associated with traditional synthetic routes.

In conclusion, Ramoplanin A2, with its CAS number 81988-88-7, represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As our understanding of this compound continues to grow, so too will its potential applications in addressing some of the most pressing challenges in modern medicine.